Cas no 1219177-18-0 (Thalidomide-d)

• Product Name: Thalidomide-d
• CAS No: 1219177-18-0
• MF: C₁₃H₆D₄N₂O₄
• MW: 262.2541
• CID: 1059171
• PubChem ID: 45040511
• Update Time: 2025-06-07

Thalidomide-d Chemical and Physical Properties

Names and Identifiers

• Thalidomide-d4
• 4,5,6,7-tetradeuterio-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• Thalidomide D4
• 3-Phthalimidoglutarimide-d4
• A-Phthalimidoglutarimide-d4
• Celgene-d4
• Contergan-d4
• Distaval-d4
• Kevadon-d4
• Myrin-d4
• Thalidomide-d
• MS-23690
• (+/-)-Thalidomide-d4 (phenyl-d4)
• (+/-)-Thalidomide-d4
• DTXSID40662207
• CS-0019846
• HY-14658S
• J-004711
• 1219177-18-0
• ARD157727D4
• 1ST157727D4
• F91360
• SCHEMBL410687
• AKOS030243102
• 2-(2,6-Dioxopiperidin-3-yl)(~2~H_4_)-1H-isoindole-1,3(2H)-dione
• DA-78381

• Inchi： InChI=1S/C13H10N2O4/c16-10-6-5-9(11(17)14-10)15-12(18)7-3-1-2-4-8(7)13(15)19/h1-4,9H,5-6H2,(H,14,16,17)/i1D,2D,3D,4D
• InChI Key： UEJJHQNACJXSKW-RHQRLBAQSA-N
• SMILES： C1CC(=O)NC(=O)C1N2C(=O)C3=CC=CC=C3C2=O

Computed Properties

• Exact Mass: 262.08900
• Monoisotopic Mass: 262.08916379g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Melting Point: 272-274oC
• PSA: 87.04000
• LogP: 0.30160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Thalidomide-d

Comprehensive Overview of Thalidomide-d (CAS No. 1219177-18-0): Properties, Applications, and Research Insights

Thalidomide-d, labeled under the CAS registry number 1219177-18-0, is a deuterated analog of the well-known compound Thalidomide. This isotopically modified variant has garnered significant attention in pharmaceutical research due to its unique pharmacokinetic and metabolic properties. The deuterium substitution at specific positions enhances molecular stability, making Thalidomide-d a valuable tool for drug metabolism studies, deuterium labeling experiments, and mechanistic investigations in medicinal chemistry.

In recent years, the demand for deuterated compounds like Thalidomide-d has surged, driven by their applications in precision medicine and isotope effect studies. Researchers frequently search for terms such as "deuterated drugs benefits", "Thalidomide-d solubility", or "CAS 1219177-18-0 supplier", reflecting growing interest in its practical uses. The compound’s ability to slow metabolic degradation—often referred to as the "deuterium kinetic isotope effect"—has positioned it as a candidate for improving drug half-life and reducing dosing frequency.

The synthesis of Thalidomide-d involves meticulous deuterium incorporation techniques, ensuring high isotopic purity (>98%). Its molecular formula (C₁₃H₉D₃N₂O₄) and structural features align with its non-deuterated counterpart, but its mass spectrometry profile distinctly differs, facilitating analytical differentiation. Laboratories specializing in isotope-labeled standards often highlight its role in LC-MS/MS quantification and bioavailability studies.

From a therapeutic perspective, Thalidomide-d is not used clinically but serves as a critical reference material. Its primary utility lies in pharmacokinetic modeling and tracer technology, addressing common search queries like "how does deuterium affect drug metabolism" or "Thalidomide-d stability in plasma". These applications align with current trends in personalized therapeutics, where understanding drug behavior at the isotopic level is paramount.

Regulatory and safety profiles of Thalidomide-d adhere to standard laboratory chemical guidelines. While it shares structural similarities with Thalidomide, its deuterated form is typically handled under controlled research conditions. Popular questions such as "Is Thalidomide-d toxic?" or "CAS 1219177-18-0 safety data" emphasize the need for clear documentation, which is readily available through chemical databases like PubChem or Reaxys.

In summary, Thalidomide-d (CAS No. 1219177-18-0) exemplifies the intersection of isotope chemistry and drug development. Its niche yet expanding role in biomedical research underscores the importance of deuterated analogs in modern science. As interest in deuterium-enabled drugs grows, this compound will likely remain a focal point for innovative studies and methodological advancements.